Cas no 1372096-34-8 (2-(N-Boc-aminomethyl)-4,6-dichlorophenol)

• Product Name: 2-(N-Boc-aminomethyl)-4,6-dichlorophenol
• CAS No: 1372096-34-8
• MF: C₁₂H₁₅Cl₂NO₃
• MW: 292.158401727676
• CID: 3043514
• Update Time: 2025-10-31

2-(N-Boc-aminomethyl)-4,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(N-Boc-aminomethyl)-4,6-dichlorophenol
• Carbamic acid, N-[(3,5-dichloro-2-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester
• Tert-butyl (3,5-dichloro-2-hydroxybenzyl)carbamate

• Inchi： 1S/C12H15Cl2NO3/c1-12(2,3)18-11(17)15-6-7-4-8(13)5-9(14)10(7)16/h4-5,16H,6H2,1-3H3,(H,15,17)
• InChI Key： YQARRNHMSFYCOQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC(Cl)=CC(Cl)=C1O

Additional information on 2-(N-Boc-aminomethyl)-4,6-dichlorophenol

Research Brief on 2-(N-Boc-aminomethyl)-4,6-dichlorophenol (CAS: 1372096-34-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(N-Boc-aminomethyl)-4,6-dichlorophenol (CAS: 1372096-34-8) has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a key synthetic intermediate and potential bioactive scaffold. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

Recent studies highlight the compound's role as a protected phenol derivative in peptide mimetic synthesis. The Boc-protected aminomethyl group at the 2-position, combined with the electron-withdrawing chloro substituents, creates a unique reactivity profile that enables selective functionalization. A 2023 study in Organic & Biomolecular Chemistry demonstrated its effectiveness in constructing constrained tyrosine analogs through palladium-catalyzed cross-coupling reactions, with yields exceeding 85% under optimized conditions.

In medicinal chemistry applications, researchers have explored 2-(N-Boc-aminomethyl)-4,6-dichlorophenol as a precursor for kinase inhibitor development. The dichlorophenol moiety has shown particular promise in targeting ATP-binding pockets, as evidenced by recent work published in the Journal of Medicinal Chemistry. The compound's ability to serve as a hydrogen bond donor/acceptor while maintaining metabolic stability makes it valuable for structure-activity relationship studies.

Significant progress has been made in understanding the compound's physicochemical properties. Computational studies using density functional theory (DFT) have revealed that the steric bulk of the Boc group significantly influences the phenol's acidity (pKa ≈ 8.2 in aqueous solution) and rotational barriers about the C-N bond. These insights, published in a 2024 Physical Chemistry Chemical Physics paper, are informing the design of more effective synthetic protocols.

The safety profile and handling requirements for 1372096-34-8 have been recently updated in chemical safety databases. While generally stable under standard conditions, the compound requires protection from strong oxidizers and should be handled in well-ventilated areas due to potential dust formation. New stability studies indicate a shelf life of ≥24 months when stored at -20°C under inert atmosphere.

Emerging applications include its use in PROTAC (proteolysis targeting chimera) development, where the dichlorophenol moiety serves as an attachment point for E3 ligase ligands. Early-stage research suggests this approach may overcome solubility limitations observed with similar compounds. Additionally, the compound's fluorescence properties (λ_ex 280 nm, λ_em 340 nm) are being exploited for developing novel biochemical probes.

Future research directions identified in recent literature include exploring enantiopure derivatives for chiral drug synthesis and investigating metal complexation properties for catalytic applications. The compound's unique structural features continue to make it a valuable building block in both academic and industrial settings, with several patent applications filed in 2023-2024 citing its use in novel synthetic methodologies.